Cas no 10174-66-0 (Propanediamide,N1,N3-dibutyl-)

Propanediamide,N1,N3-dibutyl- structure
Propanediamide,N1,N3-dibutyl- structure
Product Name:Propanediamide,N1,N3-dibutyl-
CAS No:10174-66-0
MF:C11H22N2O2
MW:214.304583072662
CID:208073
PubChem ID:258607
Update Time:2025-04-19

Propanediamide,N1,N3-dibutyl- Chemical and Physical Properties

Names and Identifiers

    • Propanediamide,N1,N3-dibutyl-
    • N,N'-Dibutylmalonamide
    • NSC-87702
    • SCHEMBL10631439
    • n,n'-dibutylpropanediamide
    • NSC87702
    • 10174-66-0
    • NCIOpen2_005258
    • DTXSID30906581
    • N~1~,N~3~-Dibutylpropanediimidic acid
    • Inchi: 1S/C11H22N2O2/c1-3-5-7-12-10(14)9-11(15)13-8-6-4-2/h3-9H2,1-2H3,(H,12,14)(H,13,15)
    • InChI Key: UVWGCLFGWOUYMS-UHFFFAOYSA-N
    • SMILES: O=C(CC(NCCCC)=O)NCCCC

Computed Properties

  • Exact Mass: 214.16826
  • Monoisotopic Mass: 214.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • PSA: 58.2

Propanediamide,N1,N3-dibutyl- Related Literature

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